6-methyl-N-{1-[5-methyl-1-(2-methylphenyl)-1H-pyrazol-4-yl]ethyl}imidazo[2,1-b][1,3]thiazole-3-carboxamide

• IUPAC Name: 6-methyl-N-[1-[5-methyl-1-(2-methylphenyl)pyrazol-4-yl]ethyl]imidazo[2,1-b][1,3]thiazole-3-carboxamide
• InChI: InChI=1S/C20H21N5OS/c1-12-7-5-6-8-17(12)25-15(4)16(9-21-25)14(3)23-19(26)18-11-27-20-22-13(2)10-24(18)20/h5-11,14H,1-4H3,(H,23,26)
• InChI Key: GGHMCBLCSJRTNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C(C=N2)C(C)NC(=O)C3=CSC4=NC(=CN34)C)C
• Molecular Formula: C20H21N5OS
• Molecular Weight: 379.5 g/mol

Description

Synthesis Analysis

The synthesis of heterocyclic compounds like the one often involves multi-step chemical reactions that build the complex structure through the formation of rings containing nitrogen, sulfur, or oxygen atoms. For instance, the synthesis of related thiazole and pyrazole derivatives has been reported through various methods, including condensation reactions and the use of ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates to yield polyfunctionally substituted derivatives (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Molecular Structure Analysis

The molecular structure of heterocyclic compounds significantly impacts their chemical behavior and potential applications. For instance, the crystal structure analysis of similar compounds has revealed the presence of hydrogen bonding and other intermolecular interactions that could influence the compound's stability and reactivity. The compound's molecular geometry, including dihedral angles and the presence of substituted groups, plays a crucial role in its chemical properties (Lynch & Mcclenaghan, 2004).